Cas no 1804098-25-6 (3-Bromo-5-formylphenylpropanal)

• Product Name: 3-Bromo-5-formylphenylpropanal
• CAS No: 1804098-25-6
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4961467
• Update Time: 2023-08-24

3-Bromo-5-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-formylphenylpropanal

• Inchi： 1S/C10H9BrO2/c1-7(5-12)9-2-8(6-13)3-10(11)4-9/h2-7H,1H3
• InChI Key： KJWBTQRKXMXZOU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 34.1